Cas no 1361830-34-3 (C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine)

• Product Name: C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine
• CAS No: 1361830-34-3
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4991407
• Update Time: 2025-05-30

C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-8-4-9(13(17)11(16)5-8)12-7(6-18)2-1-3-10(12)15/h1-5H,6,18H2
• InChI Key： NIBAKPDKAPFDCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN)=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 4.7
• Topological Polar Surface Area: 26

Additional information on C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine

CAS No. 1361830-34-3: C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine

The compound C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine with CAS No. 1361830-34-3 is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with four chlorine atoms at specific positions (6, 2', 3', and 5') and a methylamine group attached to the 2-position of the biphenyl ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine in advanced materials development. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance composites. The chlorine atoms on the biphenyl ring contribute to enhanced thermal stability and mechanical strength, while the methylamine group facilitates functionalization for specific applications. For instance, this compound has been utilized in the creation of self-healing polymers, where its structural integrity plays a crucial role in maintaining the material's resilience under stress.

In addition to its material science applications, C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine has shown promise in environmental chemistry. Its ability to act as a catalyst in certain organic reactions has been leveraged to develop more efficient methods for breaking down persistent organic pollutants (POPs). Recent research has demonstrated that this compound can accelerate the degradation of polychlorinated biphenyls (PCBs) under controlled conditions, offering a potential solution to mitigate environmental contamination caused by these hazardous substances.

The synthesis of C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of biphenyl derivatives followed by selective substitution at specific positions to introduce the methylamine group. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the structure and purity of the final product. These methods ensure that the compound meets stringent quality standards required for both research and industrial use.

From a pharmacological perspective, C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine has been investigated for its potential bioactivity. Preliminary studies suggest that it exhibits moderate activity against certain enzymes involved in metabolic pathways. However, further research is needed to fully understand its pharmacokinetic properties and potential therapeutic applications.

In terms of environmental impact, C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine is considered relatively stable under normal conditions. Its low volatility and high solubility in organic solvents make it less likely to contribute to atmospheric pollution or water contamination. Nonetheless, proper handling and disposal procedures are recommended to minimize any potential risks associated with its use.

Overall, C-(6,2',3',5'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS No. 1361830-34-3) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industries seeking innovative solutions in materials science, environmental chemistry, and beyond.